Cas no 1807415-91-3 (2,6-Dimethyl-3-fluorocinnamic acid)

• Product Name: 2,6-Dimethyl-3-fluorocinnamic acid
• CAS No: 1807415-91-3
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 5000775
• Update Time: 2025-05-23

2,6-Dimethyl-3-fluorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-3-fluorocinnamic acid

• Inchi： 1S/C11H11FO2/c1-7-3-5-10(12)8(2)9(7)4-6-11(13)14/h3-6H,1-2H3,(H,13,14)/b6-4+
• InChI Key： YGKKHJJQFPMBDW-GQCTYLIASA-N
• SMILES： FC1=CC=C(C)C(/C=C/C(=O)O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3

Additional information on 2,6-Dimethyl-3-fluorocinnamic acid

Comprehensive Overview of 2,6-Dimethyl-3-fluorocinnamic acid (CAS No. 1807415-91-3)

2,6-Dimethyl-3-fluorocinnamic acid (CAS No. 1807415-91-3) is a fluorinated derivative of cinnamic acid, a compound widely studied for its potential applications in pharmaceuticals, agrochemicals, and material science. The incorporation of a fluorine atom and methyl groups at specific positions enhances its reactivity and bioavailability, making it a valuable intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its unique structural features, which contribute to its versatility in drug discovery and development.

The 2,6-Dimethyl-3-fluorocinnamic acid structure combines the aromatic properties of cinnamic acid with the electronic effects of fluorine, offering improved stability and selectivity in chemical reactions. This compound is particularly relevant in the context of fluorinated pharmaceuticals, a growing trend in medicinal chemistry. Fluorination is a key strategy to enhance drug potency, metabolic stability, and membrane permeability, addressing challenges in modern drug design. As such, 1807415-91-3 has garnered attention for its potential role in developing next-generation therapeutics.

In recent years, the demand for fluorinated building blocks like 2,6-Dimethyl-3-fluorocinnamic acid has surged, driven by advancements in precision medicine and targeted drug delivery. The compound's ability to modulate biological activity aligns with the industry's focus on personalized treatments and reduced side effects. Additionally, its applications extend to agrochemical research, where fluorinated compounds are used to develop more efficient and environmentally friendly pesticides.

From a synthetic perspective, CAS No. 1807415-91-3 serves as a precursor for various derivatives, enabling the exploration of structure-activity relationships (SAR) in drug discovery. Its cinnamic acid backbone is a common motif in natural products and bioactive molecules, further underscoring its importance. Researchers are also investigating its potential in photodynamic therapy and fluorescence imaging, leveraging the unique properties of fluorine to improve diagnostic and therapeutic outcomes.

The compound's physicochemical properties, such as its lipophilicity and hydrogen-bonding capacity, make it a promising candidate for optimizing drug formulations. With the rise of AI-driven drug discovery, computational tools are increasingly used to predict the behavior of fluorinated compounds like 2,6-Dimethyl-3-fluorocinnamic acid, accelerating the identification of novel applications. This synergy between experimental and computational approaches is reshaping the landscape of chemical research.

In conclusion, 2,6-Dimethyl-3-fluorocinnamic acid (CAS No. 1807415-91-3) represents a significant advancement in fluorinated chemistry, with broad implications for pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes and multifunctional potential position it as a key player in addressing contemporary challenges in science and industry. As research continues to uncover new uses for this compound, its relevance in innovative technologies and sustainable solutions is expected to grow exponentially.